Cas no 94087-06-6 (1-Biphenylenol,dodecahydro-3,3,4a-trimethyl-, 1-acetate)

• Product Name: 1-Biphenylenol,dodecahydro-3,3,4a-trimethyl-, 1-acetate
• CAS No: 94087-06-6
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 814506
• PubChem ID: 44152424
• Update Time: 2025-04-19

1-Biphenylenol,dodecahydro-3,3,4a-trimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Biphenylenol,dodecahydro-3,3,4a-trimethyl-, 1-acetate
• (3,3,4a-trimethyl-1,2,4,4b,5,6,7,8,8a,8b-decahydrobiphenylen-1-yl) acetate
• 5,5,7-trimethyltricyclo[6.4.0.02,7]dodec-3-yl acetate
• 5,5,7-Trimethyltricyclo(6.4.0.02,7)dodec-3-yl acetate
• EINECS 301-897-4
• 94087-06-6
• 3,3,4a-Trimethyldodecahydrobiphenylen-1-yl acetate
• DTXSID50916561

• Inchi： 1S/C17H28O2/c1-11(18)19-14-9-16(2,3)10-17(4)13-8-6-5-7-12(13)15(14)17/h12-15H,5-10H2,1-4H3
• InChI Key： OVJMOYDIJQPKGB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(C)(C)CC2(C)C3CCCCC3C21

Computed Properties

• Exact Mass: 264.209
• Monoisotopic Mass: 264.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 5.2